1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-cyclohexylpropan-1-one
• InChI: InChI=1S/C19H27ClN2O/c20-17-7-4-8-18(15-17)21-11-13-22(14-12-21)19(23)10-9-16-5-2-1-3-6-16/h4,7-8,15-16H,1-3,5-6,9-14H2
• InChI Key: DKNAEJVKGLMOGI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H27ClN2O
• Molecular Weight: 334.9 g/mol

Description

1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine, also known as CPP, is a compound that has been extensively studied for its potential use in scientific research. CPP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine is not fully understood, but it is believed to act as a partial agonist at serotonin receptors and as an antagonist at dopamine receptors. 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has also been shown to have an effect on the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure, and the regulation of immune function. 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has also been shown to have an effect on the activity of various enzymes and proteins, including phospholipase A2 and cyclooxygenase.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine in lab experiments is its ability to selectively target specific receptors and neurotransmitters, allowing researchers to study the effects of these molecules on various physiological processes. However, one limitation of using 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine, including studies of its effects on different types of receptors and neurotransmitters, as well as studies of its potential therapeutic applications. Additionally, researchers may explore the use of 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine in combination with other compounds to achieve synergistic effects or to target multiple physiological processes simultaneously.

Scientific Research Applications

1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has been used in a variety of scientific research applications, including studies of the central nervous system, the cardiovascular system, and the immune system. 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine has been shown to have an affinity for a number of different receptors, including serotonin receptors, dopamine receptors, and adrenergic receptors. This makes 1-(3-chlorophenyl)-4-(3-cyclohexylpropanoyl)piperazine a valuable tool for researchers studying the effects of these receptors on various physiological processes.